Cas no 144836-90-8 ((R)-2-Amino-N-methyl-3-phenylpropanamide)

(R)-2-Amino-N-methyl-3-phenylpropanamide is a chiral organic compound featuring a phenylpropanamide backbone with an amino group at the α-position and an N-methyl substitution. Its stereospecific (R)-configuration makes it valuable for applications in asymmetric synthesis and pharmaceutical research, particularly as a building block for bioactive molecules. The compound's structural features, including the secondary amide and primary amine functionalities, enhance its utility in peptide modifications and drug development. Its well-defined chirality ensures high selectivity in enantioselective reactions, while the phenyl group contributes to hydrophobic interactions in molecular design. This compound is commonly employed in medicinal chemistry for the synthesis of targeted therapeutics and enzyme inhibitors.

(R)-2-Amino-N-methyl-3-phenylpropanamide structure

144836-90-8 structure

Product Name:(R)-2-Amino-N-methyl-3-phenylpropanamide

CAS No:144836-90-8

MF:C₁₀H₁₄N₂O

MW:178.230962276459

MDL:MFCD12198421

CID:108902

PubChem ID:13689668

Update Time:2025-05-28

(R)-2-Amino-N-methyl-3-phenylpropanamide Chemical and Physical Properties

Names and Identifiers

- (R)-2-Amino-N-methyl-3-phenylpropanamide
- Benzenepropanamide, a-amino-N-methyl-, (aR)-
- D-Phenylalanine N-methylamide
- D‐PHENYLALANINE METHYLAMIDE
- R-Α-AMINO-N-METHYL-BENZENEPROPANAMIDE
- AK120531
- D-phenylalanine methylamide
- D-phenylalanine-N-methyl amide
- KB-209883
- SureCN7648961
- N-Methyl-D-phenylalaninamide
- (2R)-2-amino-N-methyl-3-phenylpropanamide
- BVRKOQJETMBIDK-SECBINFHSA-N
- MFCD12198421
- AKOS016844091
- C72746
- 144836-90-8
- SCHEMBL7648961
- AS-66162
- DTXSID00546796
- MDL： MFCD12198421
- Inchi： 1S/C10H14N2O/c1-12-10(13)9(11)7-8-5-3-2-4-6-8/h2-6,9H,7,11H2,1H3,(H,12,13)/t9-/m1/s1
- InChI Key： BVRKOQJETMBIDK-SECBINFHSA-N
- SMILES： O=C([C@@H](CC1C=CC=CC=1)N)NC

Computed Properties

Exact Mass: 178.110613074g/mol
Monoisotopic Mass: 178.110613074g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 13
Rotatable Bond Count: 4
Complexity: 164
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.5
Topological Polar Surface Area: 55.1Å²

Experimental Properties

PSA: 55.12000
LogP: 1.39360

(R)-2-Amino-N-methyl-3-phenylpropanamide Pricemore >>

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